N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C23H26N6O4S/c1-15-14-20(29(27-15)23-24-19-7-5-6-18(19)22(31)26-23)25-21(30)16-8-10-17(11-9-16)34(32,33)28-12-3-2-4-13-28/h8-11,14H,2-7,12-13H2,1H3,(H,25,30)(H,24,26,31)
• InChI Key: NTMSIBNYQXJBLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)C4=NC5=C(CCC5)C(=O)N4
• Molecular Formula: C23H26N6O4S
• Molecular Weight: 482.6 g/mol

Description

N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C23H26N6O4S and its molecular weight is 482.56. The purity is usually 95%.
BenchChem offers high-quality N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(piperidin-1-ylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(piperidin-1-ylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Thioxopyrimidine Derivatives : The synthesis of novel derivatives incorporating heterocyclic structures like pyrazole, pyrimidine, and benzimidazole has been explored for various applications. For example, novel N-cycloalkanes, morpholine, piperazines, and pyrazolopyrimidines derivatives were synthesized, showcasing the versatility of heterocyclic compounds in medicinal chemistry and drug discovery (Ho & Suen, 2013).

Anticancer and Anti-inflammatory Agents : Research has been conducted on pyrazolopyrimidines derivatives as potential anticancer and anti-inflammatory agents. This includes the synthesis and biological evaluation of novel derivatives, highlighting the therapeutic potential of these compounds in treating diseases (Rahmouni et al., 2016).

Metabolite Analysis : The study of drug metabolites is critical for understanding the pharmacokinetics and safety profile of pharmaceutical compounds. For instance, the metabolism of imatinib mesylate and related substances was investigated, offering insights into the metabolite formation and drug stability (Ye et al., 2012).

Insecticidal and Antibacterial Potential : The synthesis and evaluation of pyrimidine-linked pyrazoles for their insecticidal and antibacterial potential reflect the broad spectrum of bioactivity associated with heterocyclic compounds (Deohate & Palaspagar, 2020).